Cas no 1240783-02-1 ((5-Bromopyrimidin-2-yl)methanamine)

(5-Bromopyrimidin-2-yl)methanamine is a brominated pyrimidine derivative featuring an aminomethyl functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive bromine substituent and primary amine moiety. The bromine atom facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the amine group allows for further derivatization via amidation or reductive alkylation. Its pyrimidine core is a common pharmacophore, making it valuable in drug discovery for designing kinase inhibitors or nucleoside analogs. The compound’s well-defined reactivity and stability under standard handling conditions enhance its utility in targeted molecular synthesis.

(5-Bromopyrimidin-2-yl)methanamine structure

1240783-02-1 structure

Product Name:(5-Bromopyrimidin-2-yl)methanamine

CAS No:1240783-02-1

MF:C₅H₆BrN₃

MW:188.025239467621

MDL:MFCD15071122

CID:1037494

PubChem ID:52987854

Update Time:2025-05-28

(5-Bromopyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (5-Bromopyrimidin-2-yl)methanamine
- (5-Bromopyrimidin-2-yl)methamine
- [(5-bromopyrimidin-2-yl)methyl]amine
- 2-Pyrimidinemethanamine, 5-bromo-
- CS1737
- SB19922
- DB-362202
- FS-3736
- EN300-250877
- A890598
- PGHBRKZCXZVOSO-UHFFFAOYSA-N
- (5-BROMOPYRIMIDIN-2-YL)METHYLAMINE
- SY021262
- SCHEMBL2110297
- PB19414
- CS-0053160
- AKOS012621985
- MFCD15071122
- 5-BROMO-2-PYRIMIDINEMETHANAMINE
- DB-368467
- 1240783-02-1
- 1-(5-Bromopyrimidin-2-yl)methanamine
- 2-Aminomethyl-5-bromopyrimidine
- DTXSID80680985
- MDL： MFCD15071122
- Inchi： 1S/C5H6BrN3/c6-4-2-8-5(1-7)9-3-4/h2-3H,1,7H2
- InChI Key： PGHBRKZCXZVOSO-UHFFFAOYSA-N
- SMILES： BrC1C=NC(CN)=NC=1

Computed Properties

Exact Mass: 186.97451g/mol
Monoisotopic Mass: 186.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 80.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.678
Boiling Point: 245 ºC
Flash Point: 102 ºC

(5-Bromopyrimidin-2-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM106178-1g	(5-bromopyrimidin-2-yl)methanamine	1240783-02-1	97%	1g	$616	2021-08-06
Chemenu	CM106178-5g	(5-bromopyrimidin-2-yl)methanamine	1240783-02-1	97%	5g	$1815	2021-08-06
Chemenu	CM106178-250mg	(5-bromopyrimidin-2-yl)methanamine	1240783-02-1	97%	250mg	$***	2023-04-03
Chemenu	CM106178-1g	(5-bromopyrimidin-2-yl)methanamine	1240783-02-1	97%	1g	$***	2023-04-03
Chemenu	CM106178-100mg	(5-bromopyrimidin-2-yl)methanamine	1240783-02-1	97%	100mg	$***	2023-04-03
eNovation Chemicals LLC	Y0981409-5g	(5-Bromopyrimidin-2-yl)methanamine	1240783-02-1	95%	5g	$1700	2024-08-02
eNovation Chemicals LLC	D911894-0.25g	5-Bromo-2-pyrimidinemethanamine	1240783-02-1	95%	0.25g	$825	2024-07-20
eNovation Chemicals LLC	D498004-100mg	(5-bromopyrimidin-2-yl)methanamine	1240783-02-1	97%	100mg	$175	2024-07-21
eNovation Chemicals LLC	D498004-250MG	(5-bromopyrimidin-2-yl)methanamine	1240783-02-1	97%	250mg	$270	2024-07-21
eNovation Chemicals LLC	D498004-500MG	(5-bromopyrimidin-2-yl)methanamine	1240783-02-1	97%	500mg	$445	2024-07-21